Cas no 1375069-10-5 (2-Bromo-6-(diethylamino)benzaldehyde)

• Product Name: 2-Bromo-6-(diethylamino)benzaldehyde
• CAS No: 1375069-10-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD22205831
• CID: 1092004
• PubChem ID: 70699882
• Update Time: 2025-06-29

2-Bromo-6-(diethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(diethylamino)benzaldehyde
• DTXSID20742995
• BS-20867
• MFCD22205831
• E92171
• 1375069-10-5
• CS-0195961
• Benzaldehyde, 2-bromo-6-(diethylamino)-

• MDL： MFCD22205831
• Inchi： 1S/C11H14BrNO/c1-3-13(4-2)11-7-5-6-10(12)9(11)8-14/h5-8H,3-4H2,1-2H3
• InChI Key： GLTJYNBDAQXFLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)N(CC)CC

Computed Properties

• Exact Mass: 255.02600
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.10780

Additional information on 2-Bromo-6-(diethylamino)benzaldehyde

Comprehensive Overview of 2-Bromo-6-(diethylamino)benzaldehyde (CAS No. 1375069-10-5)

2-Bromo-6-(diethylamino)benzaldehyde (CAS No. 1375069-10-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromine and diethylamino functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining an aldehyde group with a brominated aromatic ring, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and advanced materials.

In recent years, the demand for 2-Bromo-6-(diethylamino)benzaldehyde has surged due to its role in the development of fluorescent probes and photoactive materials. Researchers are particularly interested in its ability to act as a precursor for organic light-emitting diodes (OLEDs) and sensors, which are critical components in modern electronics and biomedical imaging. The compound's electron-rich nature and tunable reactivity make it an ideal candidate for these cutting-edge applications, aligning with the growing trend toward sustainable and high-performance materials.

One of the most frequently searched questions related to 2-Bromo-6-(diethylamino)benzaldehyde is its synthesis method. The compound is typically prepared through a multi-step process involving the bromination of 6-(diethylamino)benzaldehyde, followed by purification to achieve high yields and purity. Advanced techniques such as column chromatography and recrystallization are often employed to ensure the final product meets the stringent requirements of industrial and academic research. This synthesis pathway highlights the compound's accessibility and scalability, making it a preferred choice for laboratories and manufacturers alike.

Another area of interest is the safety and handling of 2-Bromo-6-(diethylamino)benzaldehyde. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Users often inquire about its solubility and compatibility with common solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which are critical for its application in various reactions. These practical considerations are vital for researchers aiming to integrate the compound into their workflows efficiently.

The versatility of 2-Bromo-6-(diethylamino)benzaldehyde extends to its use in cross-coupling reactions, a hot topic in synthetic chemistry. Its bromo substituent enables participation in palladium-catalyzed transformations, such as Suzuki-Miyaura and Heck reactions, which are pivotal for constructing complex molecular architectures. This reactivity profile has positioned the compound as a key player in the development of biologically active molecules, including potential therapeutics for neurodegenerative diseases and cancer.

In conclusion, 2-Bromo-6-(diethylamino)benzaldehyde (CAS No. 1375069-10-5) stands out as a multifaceted compound with broad applicability in both academic and industrial settings. Its unique structural features, coupled with its synthetic utility and material science potential, make it a subject of ongoing research and innovation. As the scientific community continues to explore new frontiers in organic chemistry and functional materials, this compound is poised to remain at the forefront of advancements in these fields.